Cas no 174454-42-3 (Benzo[b]thiophene-3-acetic acid, 2-chloro-)

• Product Name: Benzo[b]thiophene-3-acetic acid, 2-chloro-
• CAS No: 174454-42-3
• MF: C₁₀H₇ClO₂S
• MW: 226.679380655289
• MDL: MFCD05670295
• CID: 5191527
• PubChem ID: 3614541
• Update Time: 2026-03-05

Benzo[b]thiophene-3-acetic acid, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-acetic acid, 2-chloro-
• 2-(2-Chlorobenzo[b]thiophen-3-yl)acetic acid
• AKOS015994296
• 2-(2-chloro-1-benzothiophen-3-yl)aceticacid
• DTXSID901266444
• Oprea1_243713
• 2-(2-chloro-1-benzothiophen-3-yl)acetic acid
• AT36608
• (2-chloro-1-benzothiophen-3-yl)acetic acid
• MFCD05670295
• 174454-42-3
• SR-01000308658
• SR-01000308658-1
• SCHEMBL5763556
• MS-2967

• MDL： MFCD05670295
• Inchi： 1S/C10H7ClO2S/c11-10-7(5-9(12)13)6-3-1-2-4-8(6)14-10/h1-4H,5H2,(H,12,13)
• InChI Key： PPFOPIJLZRGOGA-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(CC(O)=O)=C(Cl)S2

Computed Properties

• Exact Mass: 225.9855283g/mol
• Monoisotopic Mass: 225.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Benzo[b]thiophene-3-acetic acid, 2-chloro-

Comprehensive Overview of Benzo[b]thiophene-3-acetic acid, 2-chloro- (CAS No. 174454-42-3)

Benzo[b]thiophene-3-acetic acid, 2-chloro- (CAS No. 174454-42-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its benzo[b]thiophene core and chloro-substituted acetic acid moiety, serves as a versatile intermediate in synthetic chemistry. Its unique structural features make it valuable for designing novel drug candidates, particularly in the development of anti-inflammatory and antimicrobial agents. Researchers are increasingly exploring its potential in small-molecule therapeutics, driven by the growing demand for targeted treatments in precision medicine.

One of the key reasons for the rising interest in Benzo[b]thiophene-3-acetic acid, 2-chloro- is its role in heterocyclic chemistry. Heterocycles like benzo[b]thiophene are pivotal in drug discovery due to their ability to mimic natural bioactive molecules. The 2-chloro substitution enhances the compound's reactivity, enabling selective modifications for applications such as enzyme inhibition or receptor modulation. Recent studies highlight its utility in creating biodegradable polymers, aligning with the global push toward sustainable materials. This dual applicability in pharmaceuticals and green chemistry positions it as a compound of high relevance in contemporary research.

From a commercial perspective, CAS No. 174454-42-3 is often sought after by laboratories focusing on high-throughput screening (HTS) and combinatorial chemistry. Its compatibility with automated synthesis platforms makes it a preferred choice for optimizing lead compounds. Additionally, the compound's structure-activity relationship (SAR) studies are frequently cited in patents related to kinase inhibitors and GPCR-targeted drugs, addressing unmet medical needs in oncology and neurology. These trends reflect broader industry shifts toward personalized medicine and AI-driven drug design, where such intermediates play a critical role.

Environmental and regulatory considerations also shape the discourse around Benzo[b]thiophene-3-acetic acid, 2-chloro-. While not classified as hazardous, its synthesis and handling require adherence to green chemistry principles to minimize waste. Innovations like catalytic chlorination and solvent-free reactions are being explored to improve its production efficiency. Such advancements resonate with the pharmaceutical industry's commitment to Environmental, Social, and Governance (ESG) goals, further elevating the compound's profile in sustainable innovation.

In summary, Benzo[b]thiophene-3-acetic acid, 2-chloro- (CAS No. 174454-42-3) exemplifies the intersection of cutting-edge science and industrial applicability. Its multifaceted uses—from drug development to eco-friendly materials—underscore its importance in modern chemistry. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and commercial settings, addressing challenges in health and sustainability.